Cas no 554423-03-9 (3-methyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one)
554423-03-9 structure
Product Name:3-methyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one
CAS No:554423-03-9
MF:C7H6N2OS2
MW:198.265338420868
CID:843694
PubChem ID:2431991
Update Time:2025-04-19
3-methyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one Chemical and Physical Properties
Names and Identifiers
-
- 2-MERCAPTO-3-METHYL-3H-THIENO[2,3-D]PYRIMIDIN-4-ONE
- 3-methyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one
- 554423-03-9
- SCHEMBL19079882
- 2-Mercapto-3-methylthieno[2,3-d]pyrimidin-4(3H)-one
- HMS1783K03
- G35246
- 2-Mercapto-3-methyl-3H-thieno[2,3--d]pyrimidin-4-one
- AKOS000116472
- Z56907624
- 3-methyl-2-sulfanylidene-1H-thieno[2,3-d]pyrimidin-4-one
- EN300-05550
- 4-hydroxy-3-methylthieno[2,3-d]pyrimidine-2-thione
- J-509765
- 3-methyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one
-
- MDL： MFCD03978463
- Inchi： 1S/C7H6N2OS2/c1-9-6(10)4-2-3-12-5(4)8-7(9)11/h2-3H,1H3,(H,8,11)
- InChI Key： YZHNKLQNNXOOMN-UHFFFAOYSA-N
- SMILES： S1C=CC2C(N(C)C(NC1=2)=S)=O
Computed Properties
- Exact Mass: 197.99215517g/mol
- Monoisotopic Mass: 197.99215517g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 12
- Rotatable Bond Count: 0
- Complexity: 244
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.2
- Topological Polar Surface Area: 92.7Ų
3-methyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | M262538-50mg |
3-methyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one |
554423-03-9 | 50mg |
$ 50.00 | 2022-06-04 | ||
| TRC | M262538-100mg |
3-methyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one |
554423-03-9 | 100mg |
$ 95.00 | 2022-06-04 | ||
| TRC | M262538-500mg |
3-methyl-2-sulfanyl-3H,4H-thieno[2,3-d]pyrimidin-4-one |
554423-03-9 | 500mg |
$ 320.00 | 2022-06-04 | ||
| 1PlusChem | 1P00DBUA-50mg |
2-MERCAPTO-3-METHYL-3H-THIENO[2,3-D]PYRIMIDIN-4-ONE |
554423-03-9 | 95% | 50mg |
$82.00 | 2025-02-26 | |
| 1PlusChem | 1P00DBUA-100mg |
2-MERCAPTO-3-METHYL-3H-THIENO[2,3-D]PYRIMIDIN-4-ONE |
554423-03-9 | 95% | 100mg |
$109.00 | 2025-02-26 | |
| 1PlusChem | 1P00DBUA-250mg |
2-MERCAPTO-3-METHYL-3H-THIENO[2,3-D]PYRIMIDIN-4-ONE |
554423-03-9 | 95% | 250mg |
$138.00 | 2025-02-26 | |
| 1PlusChem | 1P00DBUA-500mg |
2-MERCAPTO-3-METHYL-3H-THIENO[2,3-D]PYRIMIDIN-4-ONE |
554423-03-9 | 95% | 500mg |
$230.00 | 2025-02-26 | |
| 1PlusChem | 1P00DBUA-1g |
2-MERCAPTO-3-METHYL-3H-THIENO[2,3-D]PYRIMIDIN-4-ONE |
554423-03-9 | 95% | 1g |
$320.00 | 2025-02-26 | |
| 1PlusChem | 1P00DBUA-2.5g |
2-MERCAPTO-3-METHYL-3H-THIENO[2,3-D]PYRIMIDIN-4-ONE |
554423-03-9 | 98% | 2.5g |
$684.00 | 2024-04-29 | |
| 1PlusChem | 1P00DBUA-5g |
2-MERCAPTO-3-METHYL-3H-THIENO[2,3-D]PYRIMIDIN-4-ONE |
554423-03-9 | 98% | 5g |
$981.00 | 2024-04-29 |
3-methyl-2-sulfanyl-3H,4H-thieno2,3-dpyrimidin-4-one Related Literature
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Benjamin Gabriel Poulson,Kacper Szczepski,Joanna Izabela Lachowicz,Lukasz Jaremko,Abdul-Hamid Emwas,Mariusz Jaremko RSC Adv., 2020,10, 215-227
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
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5. An amorphous lanthanum–iridium solid solution with an open structure for efficient water splitting†Wei Sun,Chenglong Ma,Xinlong Tian,Jianjun Liao,Ji Yang,Chengjun Ge,Weiwei Huang J. Mater. Chem. A, 2020,8, 12518-12525
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